Cas no 391225-66-4 (N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide)

• Product Name: N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide
• CAS No: 391225-66-4
• MF: C₁₃H₁₁ClN₂O₂S₂
• MW: 326.821639299393
• CID: 6561743
• Update Time: 2025-06-28

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide
• 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-[[(5-chloro-2-thienyl)carbonyl]amino]-5,6-dihydro-

• Inchi： 1S/C13H11ClN2O2S2/c14-9-5-4-8(19-9)12(18)16-13-10(11(15)17)6-2-1-3-7(6)20-13/h4-5H,1-3H2,(H2,15,17)(H,16,18)
• InChI Key： RUMOKXYHJBBBIB-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(N)=O)=C(NC(C1SC(Cl)=CC=1)=O)S2

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 387.4±42.0 °C(Predicted)
• pka: 12.19±0.20(Predicted)

Additional information on N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide

N-{3-Carbamoyl-4H,5H,6H-Cyclopentabthiophen-2-Yl}-5-Chlorothiophene-2-Carboxamide: A Comprehensive Overview

The compound N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide (CAS No. 391225-66-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentabthiophene moiety with a thiophene ring system, both of which are known for their electronic properties and reactivity. The presence of the carbamoyl and carboxamide groups further enhances its functional versatility, making it a promising candidate for advanced chemical applications.

Recent studies have highlighted the importance of thiophene-based compounds in the development of novel materials for optoelectronic devices. The cyclopentabthiophene core in this compound has been shown to exhibit exceptional charge transport properties, which are critical for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have demonstrated that the incorporation of such heterocyclic systems can significantly improve the efficiency and stability of these devices by optimizing the energy levels and charge mobility within the material.

The 5-chlorothiophene substituent in this compound introduces additional functionality by enhancing the molecule's electron-withdrawing capabilities. This feature is particularly advantageous in scenarios where precise control over electronic properties is essential, such as in sensors or field-effect transistors (FETs). Recent advancements in computational chemistry have allowed for detailed modeling of these effects, providing deeper insights into how the chloro group influences the overall electronic structure of the molecule.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The combination of a thiophene ring with a cyclopentabthiophene moiety creates a unique pharmacophore that may exhibit binding affinity to specific biological targets. Preliminary in vitro studies have suggested that this compound could possess anti-inflammatory or antioxidant properties, making it a valuable lead compound for further exploration in medicinal chemistry.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of the cyclopentabthiophene framework involves a series of carefully orchestrated reactions, including cyclizations and functional group transformations. Recent breakthroughs in catalytic methods have enabled more efficient and scalable routes to such complex structures, paving the way for larger-scale production and application.

The application potential of this compound extends beyond traditional chemical fields. Its unique electronic properties make it an ideal candidate for use in advanced materials science applications, such as flexible electronics or energy storage devices. Researchers are actively exploring its integration into polymer blends and composites to enhance mechanical and electrical performance while maintaining processability.

In conclusion, N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-5-chlorothiophene-2-carboxamide (CAS No. 391225-66-4) stands at the forefront of modern chemical innovation. Its versatile structure and promising properties position it as a key player in diverse fields ranging from materials science to medicinal chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic and industrial advancements.